1-(2-aminoethyl)-N,N-dimethylpiperidin-3-amine

• IUPAC Name: 1-(2-aminoethyl)-N,N-dimethylpiperidin-3-amine
• InChI: InChI=1S/C9H21N3/c1-11(2)9-4-3-6-12(8-9)7-5-10/h9H,3-8,10H2,1-2H3
• InChI Key: HVJQRDFTSFUPFY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCN(C1)CCN
• Molecular Formula: C9H21N3
• Molecular Weight: 171.28 g/mol

Description

1-(2-Aminoethyl)pyrrolidine is a heterocyclic building block. It’s used in the preparation of one-dimensional coordination polymer of nickel (II), [ (μ N,S -NCS) 2 {Ni (ampy)}] n (ampy=1- (2-aminoethyl)pyrrolidine).

Molecular Structure Analysis

The molecular structure of related compounds like 1-(2-aminoethyl)piperazine and 1-(2-aminoethyl)pyrrolidine have been studied. The structure can be described by a stack of organic cations 1- (2-aminoethyl) piperazinuim (C 6 H 17 N 3) 2+, the water molecule, separated by groups of isolated [HgBr 4] 2− tetrahedra which are interconnected by bonds hydrogen.

Chemical Reactions Analysis

While specific chemical reactions involving “1-(2-aminoethyl)-N,N-dimethylpiperidin-3-amine” are not available, related compounds like aminoethylpiperazine (AEP) are known to participate in various chemical reactions.

Scientific Research Applications

Carcinogenicity and Mutagenicity Studies

• Heterocyclic amines (HCAs), structurally related to 1-(2-aminoethyl)-N,N-dimethylpiperidin-3-amine, are known mutagens and carcinogens that humans are exposed to almost daily. Studies have highlighted the abundance of specific HCAs in cooked meats and their presence in the urine of individuals consuming regular diets. The research reveals the daily intake estimates of these compounds and discusses their mutational fingerprints in experimental animals, providing insights into their risk potential for human carcinogenesis (Nagao et al., 1996).

Exposure and Metabolism

• Investigations into the presence of carcinogenic HCAs in human urine have revealed continual human exposure to these compounds through dietary intake, raising concerns about the potential health implications of such exposure. The metabolism of HCAs like 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) and 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) has been studied extensively, emphasizing the differences in metabolite profiles between humans and rodents and suggesting that rodent models might not accurately reflect the human response to these compounds (Ushiyama et al., 1991), (Turteltaub et al., 1999).

Health Risks and Dietary Associations

• Studies have associated the intake of HCAs from cooked meat with increased risks of various cancers, including prostate and lung cancer. These findings underscore the importance of understanding the dietary sources and potential health impacts of HCAs, suggesting a need for dietary modifications or interventions to mitigate these risks (Koutros et al., 2009), (Sinha et al., 2000).

Safety and Hazards

The safety data sheet for related compounds like 1-(2-aminoethyl)piperazine indicates that it is a combustible liquid, harmful if swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and may cause an allergic skin reaction.

Future Directions

While specific future directions for “1-(2-aminoethyl)-N,N-dimethylpiperidin-3-amine” are not available, related compounds like 1-(2-aminoethyl)piperazine (AEPZ) have been identified as potential candidates for CO2 capture solvent.